Cas no 1431412-41-7 (4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxamide)

• Product Name: 4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxamide
• CAS No: 1431412-41-7
• MF: C₈H₆ClN₃OS
• MW: 227.670738697052
• CID: 2118571
• Update Time: 2023-11-19

4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxamide
• 4-chloro-7-methylthieno[3,2-d]pyrimidine-6-carboxamide
• QYIZHMSHUKMDGF-UHFFFAOYSA-N
• CID 90389330
• Thieno[3,2-d]pyrimidine-6-carboxamide, 4-chloro-7-methyl-

• Inchi： 1S/C8H6ClN3OS/c1-3-4-6(7(9)12-2-11-4)14-5(3)8(10)13/h2H,1H3,(H2,10,13)
• InChI Key： QYIZHMSHUKMDGF-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C)=C(C(N)=O)S2)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Topological Polar Surface Area: 97.1

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 429.8±45.0 °C(Predicted)
• pka: 14.48±0.30(Predicted)